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Compound of Interest

Compound Name: 2-Amino-5-fluoropyridine

Cat. No.: B1271945

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Amino-5-fluoropyridine (CAS No. 21717-96-4). The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals by outlining
the necessary personal protective equipment (PPE), operational plans, and emergency
protocols.

Hazard Identification and Classification

2-Amino-5-fluoropyridine is classified as a hazardous substance. It is crucial to understand
its primary hazards before handling.[1][2]

Hazard Classification Category Hazard Statement
Acute Toxicity (Oral) Category 4 Harmful if swallowed.[3]
Acute Toxicity (Dermal) Category 4 Harmful in contact with skin.[3]
Acute Toxicity (Inhalation) Category 4 Harmful if inhaled.[3]
Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2]
Serious Eye Damage/Eye Causes serious eye irritation.
o Category 2
Irritation [11[2]
Specific Target Organ Toxicity May cause respiratory
) Category 3 o
(Single Exposure) irritation.[1][3]
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Occupational exposure limits (e.g., PEL, TLV) and specific toxicity data (e.g., LD50, LC50) for
2-Amino-5-fluoropyridine are not available in the reviewed safety data sheets.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against chemical exposure. The following
table summarizes the recommended PPE for handling 2-Amino-5-fluoropyridine.

Personal Protective Specifications and
Body Part . .
Equipment Recommendations

Goggles should be worn at all
Safety Goggles with Side times. Ensure they conform to
Shields EN 166 (EU) or NIOSH (US)

standards.[1][3]

Eyes/Face

Nitrile or butyl rubber gloves
are recommended. Always

Hands Chemical-Resistant Gloves inspect gloves before use and
use proper removal
techniques.[4]

A fully buttoned lab coat
should be worn to prevent skin
Body Laboratory Coat / Impervious contact. For larger quantities or
Clothing risk of splashing, fire/flame
resistant and impervious

clothing is recommended.[1][4]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator (e.g., N95
Respiratory Respirator dust mask) if working outside
of a fume hood, if ventilation is
inadequate, or if irritation is

experienced.[3][5]
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Operational Plan: Step-by-Step Handling
Procedures

1. Preparation:

e Ensure a chemical fume hood is operational and available for use.[2][3]

» Verify that an eyewash station and safety shower are accessible and unobstructed.[3][4]
o Assemble all necessary equipment and reagents before handling the chemical.

e Prepare a designated, labeled waste container for hazardous waste.

2. Handling:

» Don all required PPE as outlined in the table above.

e Conduct all handling of 2-Amino-5-fluoropyridine within a certified chemical fume hood to
minimize inhalation exposure.[2]

¢ Avoid the formation of dust and aerosols.[1][2]

» Avoid contact with skin, eyes, and clothing.[4]

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[3][4]
3. Storage:

e Store in a cool, dry, and well-ventilated area.[1][3]

o Keep the container tightly closed.[1] The substance is noted to be air-sensitive, so storage
under an inert atmosphere is recommended.[3]

o Store away from incompatible materials, such as strong oxidizing agents.[3]

e The designated storage area should be locked.[1]

Emergency and First Aid Procedures

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.ch/store/msds?partNumber=10011024&countryCode=CH&language=en
https://www.fishersci.com/store/msds?partNumber=AC397290010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397290010&countryCode=US&language=en
https://labchem-wako.fujifilm.com/sds/W01W0232-9508JGHEEN.pdf
https://www.benchchem.com/product/b1271945?utm_src=pdf-body
https://www.fishersci.ch/store/msds?partNumber=10011024&countryCode=CH&language=en
https://www.echemi.com/sds/2-amino-5-fluoropyridine-pd180521143734.html
https://www.fishersci.ch/store/msds?partNumber=10011024&countryCode=CH&language=en
https://labchem-wako.fujifilm.com/sds/W01W0232-9508JGHEEN.pdf
https://www.fishersci.com/store/msds?partNumber=AC397290010&countryCode=US&language=en
https://labchem-wako.fujifilm.com/sds/W01W0232-9508JGHEEN.pdf
https://www.echemi.com/sds/2-amino-5-fluoropyridine-pd180521143734.html
https://www.fishersci.com/store/msds?partNumber=AC397290010&countryCode=US&language=en
https://www.echemi.com/sds/2-amino-5-fluoropyridine-pd180521143734.html
https://www.fishersci.com/store/msds?partNumber=AC397290010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397290010&countryCode=US&language=en
https://www.echemi.com/sds/2-amino-5-fluoropyridine-pd180521143734.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If breathing has stopped,
Inhalation ) e o ) )
provide artificial respiration. Seek immediate

medical attention.[1]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) ) )
clothing and wash it before reuse. If skin

irritation persists, seek medical attention.[1]

Immediately rinse eyes cautiously with water for

at least 15 minutes. Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][3]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , . .
unconscious person. Call a physician or poison

control center immediately.[1]

Disposal Plan

All waste containing 2-Amino-5-fluoropyridine must be treated as hazardous waste.

e Waste Collection: Collect all solid and liquid waste contaminated with 2-Amino-5-
fluoropyridine in a designated, properly labeled, and sealed container.

o Disposal: Dispose of the hazardous waste through an approved waste disposal facility,
following all local, regional, and national regulations.[1][3] Do not allow the chemical to enter
drains or the environment.[1][2]

Safe Handling Workflow for 2-Amino-5-
fluoropyridine
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Safe Handling Workflow for 2-Amino-5-fluoropyridine
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Caption: Workflow for the safe handling of 2-Amino-5-fluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Amino-5-fluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1271945?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/2-amino-5-fluoropyridine-pd180521143734.html
https://www.fishersci.ch/store/msds?partNumber=10011024&countryCode=CH&language=en
https://www.fishersci.com/store/msds?partNumber=AC397290010&countryCode=US&language=en
https://labchem-wako.fujifilm.com/sds/W01W0232-9508JGHEEN.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/518689
https://www.benchchem.com/product/b1271945#personal-protective-equipment-for-handling-2-amino-5-fluoropyridine
https://www.benchchem.com/product/b1271945#personal-protective-equipment-for-handling-2-amino-5-fluoropyridine
https://www.benchchem.com/product/b1271945#personal-protective-equipment-for-handling-2-amino-5-fluoropyridine
https://www.benchchem.com/product/b1271945#personal-protective-equipment-for-handling-2-amino-5-fluoropyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1271945?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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